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Compound of Interest

Compound Name:
Disodium 5-sulphido-1H-tetrazole-

1-acetate

Cat. No.: B1313760 Get Quote

This technical guide provides a comprehensive overview of the properties, synthesis, and

applications of Disodium 5-sulphido-1H-tetrazole-1-acetate, a key intermediate in

pharmaceutical synthesis. The information is intended for researchers, scientists, and

professionals in the field of drug development and materials science.

Chemical and Physical Properties
Disodium 5-sulphido-1H-tetrazole-1-acetate, also known as Disodium 5-mercapto-1H-

tetrazole-1-acetate, is a salt derivative of 5-mercapto-1H-tetrazole-1-acetic acid.[1] The

presence of the disodium form indicates the deprotonation of both the carboxylic acid on the

acetate group and the thiol group on the tetrazole ring.[1] This salt form generally exhibits

greater solubility in aqueous solutions compared to its parent acid.[1]

While specific experimental data for the disodium salt is limited, the properties of the parent

acid, 5-mercapto-1H-tetrazole-1-acetic acid, provide a valuable reference.

Table 1: Physicochemical Properties of 5-mercapto-1H-tetrazole-1-acetic acid (Parent Acid)
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Property Value Reference

CAS Number 57658-36-3 [2]

Molecular Formula C3H4N4O2S [2]

Molecular Weight 160.15 g/mol ---

Appearance White crystalline powder [2]

Melting Point 179-180 °C (decomposes) [2]

Boiling Point 284.7 °C [2]

Density 1.99 g/cm³ [2]

pKa 3.31 ± 0.10 (Predicted) ---

XLogP3 -0.95360 [2]

Table 2: Properties of Disodium 5-sulphido-1H-tetrazole-1-acetate

Property Value Reference

CAS Number 61336-49-0 [1]

Molecular Formula C3H2N4Na2O2S [1]

Molecular Weight 204.12 g/mol ---

Synonyms
Disodium 2-(5-sulfidotetrazol-

1-yl)acetate
[1]

Spectroscopic Data
Detailed spectroscopic data for Disodium 5-sulphido-1H-tetrazole-1-acetate is not readily

available in the public domain. However, based on the analysis of similar compounds, the

expected spectral characteristics can be inferred.

Proton (¹H) NMR Spectroscopy: The most distinct signal would be a singlet corresponding to

the methylene (-CH₂-) protons of the acetate group.[1]
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Carbon-¹³C NMR Spectroscopy: Characteristic signals would be expected for the carbonyl

carbon of the acetate group, the methylene carbon, and the carbon atom of the tetrazole ring.

Infrared (IR) Spectroscopy: Key absorption bands would likely be observed for the carboxylate

group (C=O stretching), C-N stretching within the tetrazole ring, and C-S stretching.

Synthesis
The synthesis of Disodium 5-sulphido-1H-tetrazole-1-acetate involves a two-step process:

the synthesis of the parent acid, 5-mercapto-1H-tetrazole-1-acetic acid, followed by its

conversion to the disodium salt.

Synthesis of 5-mercapto-1H-tetrazole-1-acetic acid
A common method for the synthesis of the parent acid is the reaction of 5-chloro-1H-tetrazole-

1-acetic acid ethyl ester with thiourea.[3]

Experimental Protocol:

Reaction Setup: In a 500 ml round-bottom flask equipped with a mechanical stirrer, reflux

condenser, thermometer, and dropping funnel, a mixture of 100 g (0.52 mol) of 5-chloro-1H-

tetrazole-1-acetic acid ethyl ester, 44 g (0.57 mol) of thiourea, 210 g of water, and 25 g of 38

wt.% aqueous hydrochloric acid is prepared.[3]

Reflux: The mixture is heated to reflux and maintained at this temperature for 6 hours. During

this period, the ethanol formed is continuously distilled off.[3]

Work-up: After cooling, the residue is extracted with methyl isobutyl ketone.[3]

Isolation: The organic solvent is evaporated to yield the product, 5-mercapto-1H-tetrazole-1-

acetic acid, as a white crystalline solid.[3] A yield of approximately 69% with a purity of 99%

has been reported.[3]
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Figure 1: Workflow for the synthesis of 5-mercapto-1H-tetrazole-1-acetic acid.

Formation of Disodium 5-sulphido-1H-tetrazole-1-
acetate
The disodium salt is formed by treating the parent acid with two equivalents of a suitable

sodium base.[1]

Experimental Protocol:

Dissolution: Dissolve 5-mercapto-1H-tetrazole-1-acetic acid in a suitable solvent, such as

water or an alcohol.

Neutralization: Add two molar equivalents of a sodium base, such as sodium hydroxide or

sodium carbonate, to the solution while stirring.

Isolation: The disodium salt can be isolated by evaporation of the solvent or by precipitation

followed by filtration.
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Figure 2: General workflow for the formation of the disodium salt.

Applications
Intermediate in Antibiotic Synthesis
Disodium 5-sulphido-1H-tetrazole-1-acetate is a crucial intermediate in the synthesis of

Ceforanide, a second-generation cephalosporin antibiotic. The tetrazole moiety is a common

bioisostere for carboxylic acids in drug design, often improving the pharmacokinetic profile of

the molecule.[1]
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Figure 3: Role as an intermediate in Ceforanide synthesis.

Nanotechnology
The parent acid, 5-mercapto-1H-tetrazole-1-acetic acid, has been investigated as a capping

ligand for the stabilization of metal nanoparticles in aqueous solutions.[4] The thiol group can

bind to the surface of metal nanoparticles, while the carboxylic acid group enhances their

stability and dispersibility in water. This suggests potential applications for the disodium salt in

catalysis and the development of novel nanomaterials.[4]

Safety and Handling
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Specific safety data for Disodium 5-sulphido-1H-tetrazole-1-acetate is not readily available.

However, based on the data for the parent acid and related tetrazole compounds, the following

precautions are recommended.

Table 3: Hazard Information for 5-mercapto-(1H)-tetrazolylacetic acid sodium salt (Monosodium

salt)

Hazard Statement Precautionary Statement

H302: Harmful if swallowed.
P280: Wear protective gloves/protective

clothing/eye protection/face protection.

H315: Causes skin irritation.
P301 + P312: IF SWALLOWED: Call a POISON

CENTER/doctor if you feel unwell.

H319: Causes serious eye irritation.
P304 + P340: IF INHALED: Remove person to

fresh air and keep comfortable for breathing.

H335: May cause respiratory irritation.

Source:[5]

It is advised to handle this compound in a well-ventilated area, using appropriate personal

protective equipment, including gloves, safety glasses, and a lab coat. Avoid inhalation of dust

and contact with skin and eyes.

Conclusion
Disodium 5-sulphido-1H-tetrazole-1-acetate is a valuable chemical intermediate with

significant applications in the pharmaceutical industry, particularly in the synthesis of

cephalosporin antibiotics. Its properties, derived from the functionalized tetrazole ring, also

suggest potential for use in the burgeoning field of nanotechnology. While detailed

physicochemical and toxicological data for the disodium salt are not extensively documented,

information on its parent acid provides a solid foundation for its safe handling and application in

research and development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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